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Compound of Interest

Compound Name: Binapacryl!

Cat. No.: B1667083

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the insecticidal and acaricidal properties of
Binapacryl in comparison to other nitrated insecticides, namely Dinoseb, 4,6-Dinitro-o-cresol
(DNOC), and Dinobuton. These compounds, belonging to the dinitrophenol chemical class,
share a common mechanism of action but exhibit variations in their chemical structure,
application, and toxicological profiles. Due to the discontinuation of many of these compounds
for agricultural use, direct comparative studies on their insecticidal efficacy are limited. This
guide synthesizes available data to provide a comparative overview for research and
developmental purposes.

Chemical and Toxicological Profiles

Nitrated phenols have a long history of use as pesticides, with applications as insecticides,
acaricides, fungicides, and herbicides. Their broad-spectrum activity is a consequence of their
fundamental mode of action at the cellular level.

o Binapacryl: A dinitrophenol ester, specifically the 3-methyl-2-butenoic acid ester of Dinoseb.
It was primarily used as a nhon-systemic contact fungicide and miticide with some ovicidal
action.[1] Binapacryl itself has low toxicity but is readily metabolized to the highly toxic
compound Dinoseb.[1]
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» Dinoseb: A dinitrophenol compound that saw wide use as a contact herbicide, but also as an
insecticide and miticide.[2] It was recognized for its superior contact and stomach activity on
insects and mites compared to DNOC.[3] Due to its high toxicity and environmental
concerns, its use has been banned in many countries.[1]

e 4,6-Dinitro-o-cresol (DNOC): One of the earliest synthetic organic insecticides, used since
the 1890s.[4] It functions as a non-systemic stomach poison and contact insecticide.[5] Its
application was largely limited to dormant sprays on fruit trees due to its high phytotoxicity to
broad-leaved plants.[5]

e Dinobuton: A dinitrophenyl carbonate that acts as a non-systemic acaricide and fungicide.[6]
It is primarily used for the control of the motile stages of spider mites and for managing
powdery mildew on various crops.[7]

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

The primary mode of action for Binapacryl and other nitrated insecticides is the uncoupling of
oxidative phosphorylation in the mitochondria.[8][9] This process is fundamental to cellular
energy production.

Dinitrophenols are lipophilic molecules that can readily pass through the inner mitochondrial
membrane. They act as protonophores, picking up protons in the acidic intermembrane space
and releasing them into the more alkaline mitochondrial matrix. This transport of protons
bypasses the ATP synthase enzyme, effectively disrupting the proton motive force that drives
the synthesis of adenosine triphosphate (ATP). The energy that would have been used for ATP
production is instead dissipated as heat. This disruption of cellular energy production leads to
metabolic distress and, ultimately, cell death in the target pest.[8]
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Uncoupling of oxidative phosphorylation by dinitrophenols.
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Comparative Insecticidal Activity

Direct comparative studies on the insecticidal efficacy of Binapacryl, Dinoseb, DNOC, and
Dinobuton against the same insect or mite species under identical conditions are scarce in
publicly available literature. However, we can infer relative toxicity from available data, keeping
in mind the variations in experimental methodologies. These compounds were primarily valued
for their acaricidal (miticidal) properties.

Target Toxicity Metric
Compound . Value (ppm) Notes
Organism (LC50)
Data not
Tetranychus ] ) Known to be
_ available in a _ _
) urticae (Two- ] effective against
Binapacryl _ - directly . _
spotted spider various spider
] comparable ] ]
mite) mite species.[1]
format.
Described as
Data not having superior
available in a contact and
] Tetranychus ] o
Dinoseb ) - directly stomach activity
urticae ,
comparable on insects and
format. mites compared
to DNOC.[3]
Data not
] ] available in a Used as a
Aphids, Spider )
DNOC ] - directly dormant spray
mites _ o
comparable insecticide.[10]
format.
This value is
from a study on a
Tetranychus different
) cinnabarinus compound but
Dinobuton ] ) LC50 (adults) 5.324 mg/L )
(Carmine spider provides a
mite) reference point
for acaricide
efficacy.[11]
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Note on Data: The lack of directly comparable LC50 values for these specific nitrated phenols
against key insect pests necessitates caution in interpretation. The provided data points are
illustrative of the type of information available and should not be used for direct efficacy
comparison without consulting the original research and methodologies.

Experimental Protocols

To evaluate the insecticidal or acaricidal activity of compounds like Binapacryl, standardized
bioassays are employed. The following is a detailed protocol for a Leaf-Dip Bioassay,
commonly used for assessing the toxicity of acaricides to spider mites.

Objective: To determine the median lethal concentration (LC50) of a test compound against
adult spider mites.

Materials:

Healthy, untreated host plants (e.g., bean or cotton plants)

e Rearing cages for spider mites

¢ Fine camel-hair brush

o Petri dishes (9 cm diameter)

« Filter paper

» Micropipettes

e Glass vials or beakers for dilutions

o Technical grade insecticide/acaricide

e Solvent (e.g., acetone)

e Surfactant (e.g., Triton X-100)

e Distilled water
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 Stereomicroscope

Experimental Workflow:

4 Preparation Phase )
1. Rear Spider Mites
(e.g., Tetranychus urticae)
(2. Prepare Host Plant Leaf Discs)

(3. Prepare Serial Dilutions of Test CompouncD
- J

Bioassv Phase

(4. Dip Leaf Discs in Test Solutions)
(5. Air Dry Treated Leaf Discs)

(6. Place Discs in Petri Dishes on Moist Filter Paper)

!

7. Transfer Adult Female Mites onto Discs

& 4
4 Incubation & ,fvnalysis Phase h

8. Incubate under Controlled Conditions
(e.g., 25°C, 16:8 L:D)

!

9. Assess Mortality after 24-48 hours

G_O. Perform Probit Analysis to Determine LCSO)
- J
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General workflow for a leaf-dip bioassay.

Methodology:
e Rearing of Test Organisms:

o Maintain a healthy, susceptible colony of the target mite species (e.g., Tetranychus urticae)
on untreated host plants in a controlled environment (e.g., 25+1°C, 60+10% RH, 16:8 L:D
photoperiod).

o Ensure the mites are of a uniform age for the bioassay.
e Preparation of Test Solutions:

o Prepare a stock solution of the technical grade insecticide in a suitable solvent (e.g.,
acetone).

o From the stock solution, prepare a series of at least five graded concentrations using
distilled water containing a small amount of surfactant (e.g., 0.05% Triton X-100) to ensure
even spreading on the leaf surface.

o A control solution containing only the solvent and surfactant in distilled water should also
be prepared.

o Bioassay Procedure:
o Excise leaf discs (e.g., 2 cm diameter) from healthy, untreated host plants.

o Using forceps, dip each leaf disc into a test solution for a standardized period (e.g., 5-10
seconds), ensuring complete immersion.

o Place the treated leaf discs on a clean, non-absorbent surface to air dry for approximately
1-2 hours.

o Once dry, place each leaf disc, abaxial side up, on a piece of moist filter paper or cotton in
a Petri dish.
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o Using a fine camel-hair brush, carefully transfer a known number of adult female mites
(e.g., 20-30) onto each leaf disc.

o Seal the Petri dishes and place them in an incubator under the same controlled conditions
as the mite rearing.

o Data Collection and Analysis:

After a predetermined exposure period (e.g., 24 or 48 hours), examine the mites on each

[¢]

leaf disc under a stereomicroscope.

Record the number of dead mites. A mite is considered dead if it is unable to move a

[¢]

distance of its own body length when gently prodded with a fine brush.

Calculate the percentage mortality for each concentration, correcting for control mortality

[¢]

using Abbott's formula if necessary.

Subject the concentration-mortality data to probit analysis to determine the LC50 value

[¢]

and its 95% confidence limits.

Conclusion

Binapacryl and other nitrated insecticides like Dinoseb, DNOC, and Dinobuton represent a
class of pesticides with a potent, non-specific mode of action: the uncoupling of oxidative
phosphorylation. This mechanism confers broad-spectrum activity but also contributes to their
high toxicity to non-target organisms, including mammals and aquatic life. While Binapacryl
was valued for its acaricidal and fungicidal properties, its metabolic conversion to the highly
toxic Dinoseb is a significant concern.

The lack of recent, direct comparative studies on their insecticidal efficacy reflects the
widespread withdrawal of these compounds from agricultural use due to safety and
environmental concerns. The information presented in this guide, while highlighting their shared
mechanism and providing some context on their relative toxicities, underscores the need for
caution in handling and the importance of developing more selective and environmentally
benign pest control solutions. For researchers, these compounds remain of interest for studying
the fundamental processes of cellular respiration and for understanding the evolution of
insecticide resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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